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A Comparative Analysis of Peering Agreements: AS28370 Versus Industry Norms

In the intricate world of internet connectivity, peering agreements form the bedrock of efficient

traffic exchange between autonomous systems. This guide provides a comparative analysis of

the peering agreement of AS28370, operated by Guifami Informatica LTDA, against prevailing

industry standards. This examination is intended for researchers, scientists, and drug

development professionals who rely on robust and efficient network performance for their

critical data exchanges.

Data Presentation: A Comparative Table
The following table summarizes the peering policy of AS28370 and contrasts it with common

industry practices, including more selective policies.
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Feature
AS28370 (Guifami
Informatica LTDA)

Industry Standard
(General)

Selective Peering
Example (e.g.,
AS199283,
Microsoft)

Peering Policy Open[1]

Varies: Open,

Selective,

Restrictive[2]

Selective[3][4]

Technical

Requirements

ASN
Publicly routable ASN

required[1]

A public Autonomous

System (AS) number

is a fundamental

requirement[2]

Publicly routable ASN

required[4][5]

IP Addresses
Publicly routable IPv4

and IPv6 space[1]

At least one block of

public IP addresses

(IPv4 or IPv6) is

necessary[2]

Both IPv4 and IPv6

support is expected[4]

[5]

BGP
Implied by peering at

IXPs

Border Gateway

Protocol (BGP) is

used to exchange

routing information[2]

[6]

BGP is a standard

requirement for route

exchange[2]

Business/Policy

Requirements

Traffic Volume

No specific minimum

traffic ratio

mentioned[1]

Can be a factor,

especially for selective

policies[2]

Minimum traffic levels

often required (e.g.,

100Mbps, 500 Mbps)

[3][4]

Geographic Scope Regional[1]

Can range from local

to global, often a

factor in selective

peering[2]

Can be a key criterion,

requiring a broad and

diverse backbone

presence[2]
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Multiple Locations Not required[1]

Often preferred for

redundancy and

performance

Frequently required

for direct peering to

ensure failover[4]

Contract Requirement Not Required[1]

Formal agreements

can range from

handshake to written

contracts[6][7]

Often required,

especially for direct

peering[8]

Route Filtering
Not explicitly stated,

but standard practice

Peers are expected to

filter route

announcements to

prevent leaks[2]

Explicit requirements

for route filtering and

security standards like

MANRS[4][5]

Experimental Protocols: Evaluating Peering
Performance
While specific experimental data for AS28370 is not publicly available, the general

methodology for evaluating peering performance involves monitoring several key metrics:

Latency: The time it takes for data packets to travel from a source to a destination and back.

Lower latency is desirable. This is typically measured using tools like ping and traceroute

from various network vantage points.

Packet Loss: The percentage of packets that are lost during transmission. Lower packet loss

indicates a more reliable connection. This can be measured with network monitoring tools

that analyze traffic flows.

Throughput: The actual rate of data transfer over a period of time. This is often measured

using tools like iPerf between two endpoints on the peering networks.

Route Stability: The frequency of changes in routing paths. Stable routes are crucial for

consistent performance. BGP monitoring tools are used to observe the stability of advertised

routes.

Signaling Pathways and Logical Relationships
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The decision-making process for establishing a peering relationship can be visualized as a

workflow. The following diagram illustrates a typical logical flow, contrasting an "Open" policy

like that of AS28370 with a more "Selective" policy.

Open Peering Policy (e.g., AS28370) Selective Peering Policy

Peering Request Received

Meets Basic Technical Requirements?
(ASN, IP Space, BGP)

Establish Peering

Yes

Reject (Technical Issue)

No

Peering Request Received

Meets Basic Technical Requirements?

Meets Business Criteria?
(Traffic Volume, Geography, etc.)

Yes

Reject

No (Technical)

Establish Peering

Yes No (Business)

Click to download full resolution via product page

Peering policy decision workflow.

Conclusion

AS28370 maintains an "Open" peering policy, which facilitates straightforward interconnection

with any network that meets the basic technical requirements.[1] This approach contrasts with

more "Selective" policies common in the industry, where additional business criteria such as

traffic volume and geographic presence are prerequisites for peering.[2][3][4] The choice of a

peering policy reflects a network's strategic objectives, with open policies prioritizing broad

connectivity and selective policies aiming to manage traffic loads and ensure mutual benefit.[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12371349?utm_src=pdf-body-img
https://www.peeringdb.com/asn/28370
https://www.thousandeyes.com/learning/techtorials/peering-policy
https://www.peeringdb.com/asn/199283
https://learn.microsoft.com/en-us/azure/internet-peering/policy
https://www.thousandeyes.com/learning/techtorials/peering-policy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[6] For researchers and professionals, understanding these differences is key to anticipating

the ease of interconnection and potential performance characteristics of a network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://en.wikipedia.org/wiki/Peering
https://www.benchchem.com/product/b12371349?utm_src=pdf-custom-synthesis
https://www.peeringdb.com/asn/28370
https://www.thousandeyes.com/learning/techtorials/peering-policy
https://www.peeringdb.com/asn/199283
https://learn.microsoft.com/en-us/azure/internet-peering/policy
https://as215887.net/policy/
https://en.wikipedia.org/wiki/Peering
https://www.bso.co/glossary/what-is-a-peering-agreement
https://www.databank.com/resources/blogs/peering-agreements-revolutionizing-data-center-connectivity-with-direct-network-interlinks/
https://www.benchchem.com/product/b12371349#a-study-of-as1928370-s-peering-agreements-versus-industry-standards
https://www.benchchem.com/product/b12371349#a-study-of-as1928370-s-peering-agreements-versus-industry-standards
https://www.benchchem.com/product/b12371349#a-study-of-as1928370-s-peering-agreements-versus-industry-standards
https://www.benchchem.com/product/b12371349#a-study-of-as1928370-s-peering-agreements-versus-industry-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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